Cas no 2411241-38-6 (7-carbamoyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl fluoride)

• Product Name: 7-carbamoyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl fluoride
• CAS No: 2411241-38-6
• MF: C₁₀H₁₁FN₂O₃S
• MW: 258.269344568253
• CID: 6202843
• PubChem ID: 154880549
• Update Time: 2025-05-22

7-carbamoyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 7-carbamoyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl fluoride
• EN300-26596552
• Z3766054002
• 7-Carbamoyl-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride
• 2411241-38-6

• Inchi： 1S/C10H11FN2O3S/c11-17(15,16)13-4-3-7-1-2-8(10(12)14)5-9(7)6-13/h1-2,5H,3-4,6H2,(H2,12,14)
• InChI Key： XHIBOXKLQQHKCL-UHFFFAOYSA-N
• SMILES： S(N1CC2C=C(C(N)=O)C=CC=2CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 258.04744155g/mol
• Monoisotopic Mass: 258.04744155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 88.8Ų

Additional information on 7-carbamoyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl fluoride

Comprehensive Overview of 7-carbamoyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl fluoride (CAS No. 2411241-38-6)

The compound 7-carbamoyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl fluoride (CAS No. 2411241-38-6) is a specialized sulfonyl fluoride derivative with significant potential in medicinal chemistry and biochemical research. Its unique structure, featuring a tetrahydroisoquinoline core and a reactive sulfonyl fluoride group, makes it a valuable intermediate for targeted covalent inhibitor design. This article explores its properties, applications, and relevance to current trends in drug discovery, such as covalent drug development and proteomics.

In recent years, the demand for sulfonyl fluoride-based compounds has surged due to their role in covalent inhibition, a strategy gaining traction in oncology and antiviral therapies. Researchers frequently search for "sulfonyl fluoride reactivity" and "tetrahydroisoquinoline derivatives in drug design," reflecting the growing interest in this chemical space. The 7-carbamoyl moiety further enhances the compound's utility by enabling hydrogen bonding interactions, a feature often queried in "hydrogen bond donors in medicinal chemistry" discussions.

The CAS No. 2411241-38-6 compound exhibits stability under physiological conditions, a critical factor for in vivo applications. Its sulfonyl fluoride group selectively reacts with serine, threonine, or tyrosine residues in proteins, aligning with the "targeted covalent inhibitors" trend—a hot topic in AI-driven drug discovery platforms. This specificity addresses common search queries like "how to design selective covalent probes" and "sulfonyl fluoride vs. other warheads."

From a synthetic perspective, the tetrahydroisoquinoline scaffold is renowned for its prevalence in natural products and FDA-approved drugs. Searches for "isoquinoline synthesis" and "building blocks for fragment-based drug discovery" highlight its relevance. The carbamoyl group at the 7-position introduces polarity, improving solubility—a key consideration in "optimizing drug-like properties" forums.

In proteomics, this compound’s ability to label proteins irreversibly has sparked interest in "activity-based protein profiling (ABPP)" techniques. Its compatibility with click chemistry (another frequently searched term) allows for downstream bioconjugation, enabling studies on "protein function annotation" and "off-target identification."

Environmental and handling considerations are also trending topics. While not classified as hazardous, proper storage of sulfonyl fluorides (often searched with "best practices for handling reactive intermediates") ensures longevity. The compound’s stability in DMSO and aqueous buffers makes it suitable for high-throughput screening—addressing queries like "DMSO compatibility in assays."

In summary, 7-carbamoyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl fluoride bridges multiple disciplines, from covalent drug discovery to chemical biology. Its intersection with trending search terms like "warhead optimization" and "small-molecule probes" underscores its interdisciplinary importance. As research evolves, this compound will likely remain pivotal in addressing unmet needs in precision medicine and target validation.